Cas no 1510850-89-1 (2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine
• CAS No: 1510850-89-1
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5977357
• PubChem ID: 83682264
• Update Time: 2025-05-20

2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine
• EN300-1854131
• 1510850-89-1

• Inchi： 1S/C10H14N2/c1-9(2)7-10(9,11)8-5-3-4-6-12-8/h3-6H,7,11H2,1-2H3
• InChI Key： SYFNUEHLMRFFBP-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=CN=2)CC1(C)C

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine

Comprehensive Guide to 2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine (CAS No. 1510850-89-1): Properties, Applications, and Market Insights

2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine (CAS No. 1510850-89-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative, featuring a pyridine moiety, is widely studied for its unique structural properties and potential applications in drug discovery. With the increasing demand for novel chemical entities in medicinal chemistry, compounds like 2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine are becoming pivotal in addressing challenges related to bioavailability and target specificity.

The molecular structure of 2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine combines a rigid cyclopropane ring with a pyridine group, offering both stability and reactivity. This makes it an excellent candidate for the development of new therapeutic agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted drugs, which are hot topics in current pharmaceutical R&D. The compound's ability to modulate biological pathways has also sparked interest in its use for neurodegenerative disease research and anti-inflammatory applications.

In agrochemical applications, 2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine is being explored for its role in developing next-generation crop protection agents. Its structural features allow for interactions with specific enzymes in pests, offering a targeted approach to pest management. This aligns with the growing trend toward sustainable agriculture and reduced environmental impact, making it a promising candidate for eco-friendly solutions.

From a synthetic chemistry perspective, the preparation of 2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine involves multi-step organic transformations, including cyclopropanation and amine functionalization. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of its synthesis, addressing scalability challenges. These innovations are critical for meeting the demands of industrial-scale production while maintaining high purity standards.

The market for 2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine is expected to grow steadily, driven by its expanding applications in drug discovery and agrochemicals. Key players in the fine chemical industry are investing in R&D to explore its full potential, particularly in personalized medicine and precision agriculture. As regulatory frameworks evolve, the compound's safety and efficacy profiles will play a crucial role in its commercialization.

For researchers and industry professionals, understanding the properties and applications of 2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine is essential. Its versatility and potential for innovation make it a valuable asset in modern chemical sciences. Whether you're exploring its use in small-molecule therapeutics or green chemistry initiatives, this compound offers exciting opportunities for scientific advancement.

In summary, 2,2-dimethyl-1-(pyridin-2-yl)cyclopropan-1-amine (CAS No. 1510850-89-1) represents a cutting-edge compound with broad applicability across multiple industries. Its unique structural features, combined with ongoing research breakthroughs, position it as a key player in the future of chemical innovation. Stay updated with the latest developments to leverage its full potential in your projects.